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Compound of Interest

Compound Name: Eserethol

Cat. No.: B1353508 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Eserethol is a novel, potent, and selective small molecule inhibitor of the Epidermal Growth

Factor Receptor (EGFR) tyrosine kinase. These application notes provide detailed protocols for

evaluating the in vitro efficacy and mechanism of action of Eserethol in cancer cell lines

overexpressing EGFR. The following sections include information on the cellular signaling

pathways affected by Eserethol, protocols for cell viability and apoptosis assays, and

representative data.

Mechanism of Action and Signaling Pathway
Eserethol exerts its anti-proliferative effects by inhibiting the autophosphorylation of EGFR

upon binding of its ligands, such as Epidermal Growth Factor (EGF). This blockade prevents

the activation of downstream signaling cascades, primarily the Ras-MAPK and PI3K-Akt

pathways, which are crucial for cell proliferation, survival, and differentiation.[1][2]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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